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Compound of Interest

Compound Name: CR-1-30-B

Cat. No.: B8217996 Get Quote

Disclaimer: The identifier "CR-1-30-B" does not correspond to a specific, universally

recognized chemical substance. Based on the common laboratory nomenclature, "CR" is

presumed to refer to Chromium. This document provides essential safety and logistical

information for the proper disposal of chromium-containing laboratory waste. Researchers,

scientists, and drug development professionals should always consult their institution's specific

safety data sheets (SDS) and waste disposal protocols.

Immediate Safety and Hazard Identification
Chromium waste, particularly in its hexavalent (Cr(VI)) state, is considered highly toxic and

carcinogenic.[1][2] Trivalent chromium (Cr(III)) is significantly less toxic but still requires careful

handling and disposal.[2][3] Improper disposal can lead to severe environmental contamination

and health risks.

Key Hazards:

Hexavalent Chromium (Cr(VI)): A known human carcinogen, corrosive, and an environmental

hazard. Can cause skin ulcerations, respiratory issues, and damage to the liver and kidneys.

Trivalent Chromium (Cr(III)): Less toxic than Cr(VI) and is an essential trace element for

humans. However, it can still be hazardous in high concentrations.
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Proper classification of chromium waste is crucial for disposal. The primary regulatory threshold

is determined by the Toxicity Characteristic Leaching Procedure (TCLP).

Parameter
Regulatory Limit
(mg/L)

EPA Waste Code Regulation

Chromium (Total) 5.0 D007 40 CFR 261.24

If the concentration of chromium in the TCLP extract exceeds 5.0 mg/L, the waste is classified

as hazardous.

Step-by-Step Disposal Protocol for Chromium
Waste
This protocol outlines the general steps for the safe disposal of chromium-containing waste

from a laboratory setting.

Step 1: Waste Identification and Segregation

Determine if the waste contains hexavalent or trivalent chromium. Whenever possible, waste

streams containing Cr(VI) and Cr(III) should be segregated.

Segregate chromium waste from other waste streams, especially from acidic solutions, to

prevent dangerous chemical reactions.

Solid waste contaminated with chromium (e.g., gloves, pipette tips, paper towels) must be

collected separately from liquid waste.

Step 2: On-Site Treatment (Reduction of Hexavalent Chromium - Optional)

For laboratories with the appropriate facilities and trained personnel, hexavalent chromium

can be chemically reduced to the less hazardous trivalent form. This is a common practice in

industrial settings.

This process typically involves the use of a reducing agent, such as sodium bisulfite, under

acidic conditions.
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Caution: This procedure should only be performed by trained personnel in a controlled

environment, such as a chemical fume hood.

Step 3: Containerization

Use designated, leak-proof, and chemically compatible containers for chromium waste. Do

not use metal containers or caps, especially for corrosive chromium solutions.

Containers must be kept closed at all times, except when adding waste.

For solid waste, use sealed, impermeable bags or other closed, impermeable containers.

Step 4: Labeling

All chromium waste containers must be clearly labeled as "Hazardous Waste: Chromium"

and include other relevant hazard warnings.

The label should specify the type of chromium (hexavalent or trivalent) if known, and the

approximate concentration.

Include the date of waste accumulation.

Step 5: Storage

Store chromium waste in a designated satellite accumulation area that is secure and away

from incompatible materials.

The storage area should have secondary containment to prevent spills.

Step 6: Disposal

Arrange for the collection of the hazardous waste by a licensed chemical waste disposal

contractor.

Never dispose of chromium waste down the drain or in regular trash.

Provide the disposal contractor with a complete and accurate description of the waste.
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Spill and Emergency Procedures
Minor Spills:

Evacuate the immediate area.

Wearing appropriate Personal Protective Equipment (PPE), cover the spill with an inert

absorbent material such as sand or vermiculite. Do not use combustible materials like

sawdust.

Carefully collect the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable decontaminating solution.

Major Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's emergency response team immediately.

Visual Workflow for Chromium Waste Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of chromium-containing laboratory waste.
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Caption: Decision workflow for the safe disposal of chromium laboratory waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8217996?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8217996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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